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Cat. No.: B2907688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tobacco Mosaic Virus (TMV) remains a significant threat to a wide range of agricultural crops,

causing substantial economic losses worldwide. The development of effective and

environmentally benign antiviral agents is a critical goal in crop protection. This document

provides a technical overview of the basic research into the antiviral properties of TMV-IN-10, a

novel arecoline derivative. TMV-IN-10, identified as compound 4h in recent studies, has

demonstrated significant antiviral activity against TMV. This guide summarizes the available

quantitative data, outlines plausible experimental protocols based on established

methodologies, and visualizes the logical framework of the research and the compound's

mechanism of action.

Quantitative Data Summary
TMV-IN-10 is an arecoline derivative incorporating a 1,3,4-oxadiazole moiety. Its antiviral

efficacy has been quantified and compared with other synthesized derivatives and a

commercial antiviral agent, Ningnanmycin. The available data indicates that TMV-IN-10 exhibits

potent anti-TMV activity.
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Compound ID Chemical Class EC50 (µg/mL) Notes

TMV-IN-10 (4h)
Arecoline derivative

with 1,3,4-oxadiazole
146

Demonstrated potent

antiviral activity.

Compound 4p Arecoline derivative 161
Showed excellent

antiviral activity.

Ningnanmycin
Commercial Antiviral

Agent
Higher than 146

TMV-IN-10 shows

higher activity.

Compounds 4a, 4l,

6a, 6c, 6f
Arecoline derivatives Not specified

Activity reported to be

higher than

Ningnanmycin.

Mechanism of Action
The primary mechanism of action for TMV-IN-10's antiviral activity is its interaction with the

Tobacco Mosaic Virus Coat Protein (TMV-CP). This interaction leads to the fragmentation of

the virus particles, thereby inhibiting their ability to replicate and cause infection. This proposed

mechanism has been supported by molecular docking studies which indicate a high binding

affinity of TMV-IN-10 to the TMV-CP.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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